Cas no 145416-34-8 (2-epi-Emtricitabine)
2-epi-Emtricitabine Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Pyrimidinone,4-amino-5-fluoro-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-, (2S-trans)- (9CI)
- 2-epi-Emtricitabine
- 2-EPI-(-)-EMTRICITABINE
- 4-amino-5-fluoro-1-[(2S,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]pyrimidin-2-one
- 4-AMino-5-fluoro-1-[(2S,5S)-2-hydroxyMethyl)-1,3-oxathiolan-5-yl]-2-(1H-pyriMidinone
- (2S-trans)-4-AMino-5-fluoro-1-[2-(hydroxyMethyl)-1,3-oxathiolan-5-yl]- 2(1H)-pyriMidinone
- 2-epi Emtricitabine
- EV5GXM29XL
- 4-Amino-5-fluoro-1-[(2S,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-2-(1H)-pyrimidone
- Oxathiolan, 5FC-(-).a.
- (-)-(2S,5S)-5-Fluoro-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]cystosine
- (-)-(2S,5S)-5-Fluoro-1-(2-(hydroxymethyl)-1,3-oxathiolan-5-yl)cystosine
- SCHEMBL5427218
- DTXSID00163008
- 2(1H)-Pyrimidinone, 4-amino-5-fluoro-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-, (2S-trans)-
- 4-amino-5-fluoro-1-[(2S,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-1,2-dihydropyrimidin-2-one
- 2(1H)-Pyrimidinone, 4-amino-5-fluoro-1-(2-(hydroxymethyl)-1,3-oxathiolan-5-yl)-, (2S-trans)-
- Oxathiolan, 5FC-(-)-alpha
- CHEMBL89911
- AKOS037515844
- 145416-34-8
- AS-13012
-
- Inchi: 1S/C8H10FN3O3S/c9-4-1-12(8(14)11-7(4)10)5-3-16-6(2-13)15-5/h1,5-6,13H,2-3H2,(H2,10,11,14)/t5-,6-/m0/s1
- InChI Key: XQSPYNMVSIKCOC-WDSKDSINSA-N
- SMILES: S1[C@@H](CO)O[C@@H](C1)N1C(N=C(C(=C1)F)N)=O
Computed Properties
- Exact Mass: 247.04300
- Monoisotopic Mass: 247.043
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 374
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _0.6
- Topological Polar Surface Area: 113A^2
Experimental Properties
- Density: 1.82±0.1 g/cm3(Predicted)
- Boiling Point: 443.3±55.0 °C(Predicted)
- PSA: 116.66000
- LogP: -0.11260
2-epi-Emtricitabine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E524990-1mg |
2-epi-Emtricitabine |
145416-34-8 | 1mg |
$ 283.00 | 2023-09-07 | ||
| TRC | E524990-10mg |
2-epi-Emtricitabine |
145416-34-8 | 10mg |
$ 2223.00 | 2023-09-07 | ||
| TRC | E524990-25mg |
2-epi-Emtricitabine |
145416-34-8 | 25mg |
$3744.00 | 2023-05-18 | ||
| TRC | E524990-50mg |
2-epi-Emtricitabine |
145416-34-8 | 50mg |
$ 6762.00 | 2023-09-07 |
2-epi-Emtricitabine Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 2-epi-Emtricitabine
2-epi-Emtricitabine (CAS No. 145416-34-8): A Comprehensive Overview of Its Properties and Applications
2-epi-Emtricitabine (CAS No. 145416-34-8) is a stereoisomer of the well-known nucleoside reverse transcriptase inhibitor (NRTI) Emtricitabine. This compound has garnered significant attention in the pharmaceutical and research communities due to its unique structural properties and potential applications. In this article, we delve into the chemical characteristics, synthesis, and emerging uses of 2-epi-Emtricitabine, while also addressing some of the most frequently searched questions about this compound.
The molecular formula of 2-epi-Emtricitabine is C8H10FN3O3S, and it shares a close structural relationship with Emtricitabine, a key component in antiretroviral therapy (ART) for HIV treatment. The term "2-epi" refers to the epimerization at the 2'-position of the sugar moiety, which can influence the compound's biological activity and pharmacokinetics. Researchers are particularly interested in how this subtle structural change affects the compound's interaction with viral enzymes and cellular targets.
One of the most searched questions about 2-epi-Emtricitabine is: "What is the difference between Emtricitabine and 2-epi-Emtricitabine?" The primary distinction lies in the stereochemistry at the 2'-position of the ribose ring. While Emtricitabine has a specific configuration that makes it highly effective against HIV reverse transcriptase, 2-epi-Emtricitabine exhibits altered binding affinity and metabolic stability. This difference is crucial for researchers exploring structure-activity relationships (SAR) in nucleoside analogs.
The synthesis of 2-epi-Emtricitabine typically involves multi-step organic reactions, starting from readily available precursors like cytosine or thiourea. Advanced techniques such as chiral chromatography or enzymatic resolution are often employed to isolate the desired epimer. Recent publications highlight improved synthetic routes that enhance yield and purity, making 2-epi-Emtricitabine more accessible for preclinical studies.
In terms of applications, 2-epi-Emtricitabine is primarily investigated as a reference standard in analytical chemistry and as a tool compound in virology research. Its role in studying drug resistance mechanisms is another hot topic, especially given the rising global concern about antiviral resistance. Scientists are also exploring its potential as a modulator in combination therapies, although clinical data remains limited at this stage.
Another frequently asked question is: "Where can I buy 2-epi-Emtricitabine with CAS No. 145416-34-8?" This compound is available through specialized chemical suppliers and custom synthesis providers. However, buyers should ensure they source it from reputable vendors who provide comprehensive analytical data, including HPLC purity, NMR, and mass spectrometry reports. The market for research chemicals like 2-epi-Emtricitabine has expanded significantly, driven by increasing demand from academic and pharmaceutical laboratories.
From a regulatory perspective, 2-epi-Emtricitabine is not classified as a controlled substance in most jurisdictions, but researchers must comply with local guidelines for handling and disposal. Its stability under various storage conditions (e.g., temperature, humidity) is another area of interest, particularly for long-term studies. Proper storage in sealed containers under inert atmosphere is recommended to maintain its integrity.
The future of 2-epi-Emtricitabine research looks promising, with ongoing studies investigating its potential in novel therapeutic areas beyond virology. For instance, some recent findings suggest possible applications in cancer research, where nucleoside analogs play a critical role in chemotherapy. As the scientific community continues to uncover new facets of this intriguing compound, its relevance in both basic and applied research is expected to grow.
In summary, 2-epi-Emtricitabine (CAS No. 145416-34-8) represents a fascinating subject of study for chemists, pharmacologists, and medical researchers alike. Its unique structural features, coupled with its diverse potential applications, make it a valuable compound in the ever-evolving landscape of medicinal chemistry. Whether you're a researcher looking for a reliable reference standard or a scientist exploring new antiviral strategies, understanding the properties and uses of 2-epi-Emtricitabine is essential for staying at the forefront of your field.
145416-34-8 (2-epi-Emtricitabine) Related Products
- 136846-20-3(2’-Epi-Lamivudine)
- 134678-17-4(Lamivudine)
- 134680-32-3(Lamivudine EP Impurity D)
- 152128-77-3(Emtricitabine S-Oxide (Mixture of Diastereomers))
- 139757-68-9(4’-Epi Lamivudine)
- 143491-57-0(Emtricitabine)
- 1238210-10-0(Emtricitabine Carboxylic Acid)
- 137530-41-7(ent-Emtricitabine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)